Sodium chlorite

• CAS No.: 7758-19-2
• Product Name: Sodium chlorite
• Molecular Formula: NaClO2; ClNaO2
• Molecular Weight: 90.44 g/mol
• IUPAC Name: sodium;chlorite
• Standard InChI: InChI=1S/ClHO2.Na/c2-1-3;/h(H,2,3);/q;+1/p-1
• Standard InChIKey: UKLNMMHNWFDKNT-UHFFFAOYSA-M
• Isomeric SMILES: [O-]Cl=O.[Na+]
• SMILES: [O-]Cl=O.[Na+]
• Canonical SMILES: [O-]Cl=O.[Na+]
• Colorform: White crystals or crystalline powder; Slightly hygroscopic crystals or flakes, does not cake
• Density: 2.468 g/cu cm in crystalline form; 2.5 g/cm³
• Melting Point: Decomposes as it melts between 180-200 °C
• Physical Description: Sodium chlorite appears as a white crystalline solid. Difficult to burn, but accelerates the burning of organic substances. Forms explosive mixtures with certain combustible materials. May explode under prolonged exposure to heat or fire. Used in water purification, to bleach wood pulp, textile, fats, oils; and for many other uses.; Liquid; PelletsLargeCrystals; SLIGHTLY HYGROSCOPIC WHITE CRYSTALS OR FLAKES.
• Description: Sodium chlorite appears as a white crystalline solid. Difficult to burn, but accelerates the burning of organic substances. Forms explosive mixtures with certain combustible materials. May explode under prolonged exposure to heat or fire. Used in water purification, to bleach wood pulp, textile, fats, oils; and for many other uses.; Sodium chlorite is an inorganic sodium salt in which chlorite is the counterion. It has a role as an oxidising agent. It is an inorganic sodium salt and a chlorite salt.; Used as an agent for cleaning drinking water. It is also used as an additive in products like toothpaste and mouthwash. Acidified sodium chlorite was approved by the U.S. Food and Drug Administration as of 2004, as an anti-microbial agent which is non-toxic, but not as a drug.
• Related CAS: 13898-47-0 (Parent)
• Solubility: Slightly soluble in methanol; 64 g/100 g water at 17 °C; Solubility in water, g/100ml at 17 °C: 39
• Synonyms: Chlorous Acid Sodium salt; Alcide LD; Chloro-Clean; Chloro-Clean (chlorite); Dioxychlor; Neo Silox D; Silbrite 25; Silbrite 80; Sodium chlorite; Textone
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• PubChem Compound: 23668197
• Last Modified: Nov 11 2021